Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

VBATDT bond strength to different precious
metal alloys

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 88373-30-2
Cat. No.: S612610

Compound Focus: 6-(4-Vinylbenzyl-n-propyl)amino-1,3,5-triazine-2,4-dithiol

Get Quote

Bond Strength Data of VBATDT to Different Alloys

The table below summarizes key experimental data on the shear bond strength values achieved with

VBATDT across different metal alloys and treatment conditions.

Specific Reference /
Alloy Type Surface Treatment Shear Bond Strength (MPa)
Alloy Context
High Gold Coin Etching + Alloy 26.60 +5.47 [1]
Noble (21.5 carat) Primer
(MDP+VBATDT) [1]
High BegoStar Alloy Primer 15.38 £ 2.92
Noble (54% Au) (MDP+VBATDT) alone  (Sandblasted+Primer) [1]
[1]
Silver- Ag—Pd-Cu- VBATDT Primer alone Relatively low after
Based Au [2] thermocycling [3]
Base Co-Cr Alloy Primer Higher than MAC-Bond Il [4]
Metal (MDP+VBATDT) [4]

© 2026 Smolecule. All rights reserved.

1/4 Tech Support


https://www.smolecule.com/products/s612610?utm_src=pdf-body
https://www.smolecule.com/products/s612610?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4983563/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4983563/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4983563/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4983563/
https://pubmed.ncbi.nlm.nih.gov/14621000/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8250442/
https://pubmed.ncbi.nlm.nih.gov/26576256/
https://pubmed.ncbi.nlm.nih.gov/26576256/
https://www.smolecule.com/products/s612610?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Specific Reference /
Alloy Type Surface Treatment Shear Bond Strength (MPa)

Alloy Context
Precious Various VBATDT-based Intermediate bond strength
Metals Precious surface agent [2] (between 5VS and EP8MA)

Metal Alloys [2]

Detailed Experimental Protocols

To help you interpret the data, here are the methodologies commonly used in the cited studies.

e Specimen Preparation: Metal discs (e.g., 8x10x15 mm or diameter 8 mm) are typically cast, ground
flat with abrasive silicon carbide papers (e.g., 240 to 600 grit), and cleaned in an ultrasonic bath [1]
[4].

e Surface Treatment: The prepared metal surfaces undergo specific treatments before primer
application [1]:

o Sandblasting: Using 50pum aluminum oxide airborne particles at a pressure of 60 PSI from a
10 mm distance for 10 seconds.

o Etching: Applying a specialized etchant gel (e.g., Nano Met Etch) for a set time (e.g., 10
seconds for Ni-Cr, 5 minutes for high-noble alloys).

o Primer Application: VBATDT-containing primer (e.g., Alloy Primer) is applied in a single layer
with a microbrush and allowed to set as per manufacturer instructions [1] [4].

e Bonding and Testing: Resin cement is bonded to the treated metal surface using a cylindrical mold
(e.g., Tygon tube). After storage in water at 37°C for 24 hours, the shear bond strength is measured
using a universal testing machine at a crosshead speed of 0.5 mm/min until failure occurs [1].

Bonding Mechanism of VBATDT

VBATDT promotes adhesion through its molecular structure. The diagram below illustrates its hypothesized

bonding mechanism to a precious metal alloy surface.
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The dithiol group (-dithiol) in VBATDT has a high affinity for noble metal atoms, forming strong, stable
bonds on the alloy surface [3] [2]. The vinyl group at the other end of the molecule co-polymerizes with the

methacrylate groups in the resin cement, creating a durable mechanical and chemical link [2].

Key Findings and Synergistic Effects

e VBATDT is most effective for precious metals due to the sulfur in its dithiol group chemisorbing to
elements like gold and silver [3] [2]

e Combining VBATDT with MDP creates a superior primer; MDP bonds well to oxide layers on base
metals and zirconia, while VBATDT targets precious metals, making Alloy Primer effective for a wide
range of alloys [4] [5]

¢ Performance depends on alloy composition, as higher gold content in high-noble alloys can
increase the efficacy of etching treatments used alongside primers [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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